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Compound of Interest

Compound Name: M-Toluidine-2,4,6-D3

Cat. No.: B1459629 Get Quote

Introduction

M-Toluidine-2,4,6-D3 is a stable isotope-labeled form of m-toluidine, frequently employed as

an internal standard in quantitative analytical methods such as gas chromatography-mass

spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS). The accuracy

of these analytical techniques is fundamentally dependent on the precise and accurate

preparation of standard solutions.[1][2] This document provides a detailed protocol for the

preparation of M-Toluidine-2,4,6-D3 stock solutions, intended for use by researchers,

scientists, and drug development professionals. Adherence to this protocol, including all safety

precautions, is critical for ensuring data quality and laboratory safety.

Physicochemical and Safety Data

Proper handling and storage are crucial due to the hazardous nature of m-toluidine and its

analogs. The following table summarizes key data for M-Toluidine-2,4,6-D3 and safety

information derived from its non-labeled counterpart, m-toluidine.
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Parameter Value Reference

Chemical Name 3-Methylaniline-2,4,6-d3 [3]

Molecular Formula C₇H₆D₃N [4]

Molar Mass 110.17 g/mol [4]

Appearance
Oil; Very Dark Red to Very

Dark Brown

Purity
≥98% chemical purity, 98 atom

% D

Solubility
Slightly soluble in Chloroform

and Methanol

Hazards

Toxic if swallowed, inhaled, or

in contact with skin. May cause

organ damage through

repeated exposure. Causes

serious eye irritation.

Combustible liquid. Very toxic

to aquatic life.

Storage Conditions

Refrigerator, under an inert

atmosphere, tightly sealed,

protected from light.

Experimental Protocol: Preparation of a 1 mg/mL Stock Solution

This protocol details the steps to prepare a 1 mg/mL (1000 µg/mL) primary stock solution.

Working standards of lower concentrations can be prepared by serial dilution of this stock

solution.

Materials and Equipment

M-Toluidine-2,4,6-D3 (neat standard)

HPLC-grade Methanol (or other suitable solvent like Chloroform)
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Analytical balance (readable to at least 0.01 mg)

10.00 mL Class A volumetric flask

Calibrated microliter syringes or pipettes

Weighing paper or boat

Spatula

Ultrasonic bath

Amber glass storage vials with PTFE-lined screw caps

Personal Protective Equipment (PPE): Chemical-resistant gloves, safety glasses with side

shields, lab coat.

Safety Precautions

All handling of M-Toluidine-2,4,6-D3, both neat and in solution, must be performed inside a

certified chemical fume hood to avoid inhalation of vapors.

Wear appropriate PPE at all times to prevent skin and eye contact.

Avoid sources of ignition as the compound is a combustible liquid.

Dispose of all waste, including contaminated vials and pipette tips, according to local, state,

and federal hazardous waste regulations.

Procedure

Preparation: Allow the sealed container of M-Toluidine-2,4,6-D3 to equilibrate to room

temperature for at least 30 minutes before opening to prevent condensation of atmospheric

moisture.

Weighing:

Place a clean weighing boat on the analytical balance and tare it.
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Carefully transfer approximately 10 mg of M-Toluidine-2,4,6-D3 into the weighing boat.

Record the exact mass to the nearest 0.01 mg.

Dissolution:

Carefully transfer the weighed M-Toluidine-2,4,6-D3 into a 10.00 mL Class A volumetric

flask.

Add approximately 5-7 mL of HPLC-grade methanol to the flask.

Cap the flask and gently swirl to dissolve the compound. If necessary, place the flask in an

ultrasonic bath for 5-10 minutes to ensure complete dissolution.

Dilution to Volume:

Once the compound is fully dissolved and the solution is at room temperature, carefully

add methanol to the flask until the bottom of the meniscus is level with the calibration

mark.

Cap the flask securely and invert it 15-20 times to ensure the solution is homogeneous.

Calculation of Exact Concentration:

Calculate the precise concentration of the stock solution using the following formula:

Concentration (mg/mL) = [Mass of M-Toluidine-2,4,6-D3 (mg)] / [Final Volume of Flask

(mL)]

Storage and Labeling:

Transfer the prepared stock solution into a clean, amber glass vial with a PTFE-lined cap

to protect it from light.

Label the vial clearly with the compound name, exact concentration, solvent, preparation

date, and user initials.

Store the stock solution in a refrigerator (2-8 °C) under an inert atmosphere if possible.

The stability of the solution should be monitored over time.
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Caption: Workflow for the preparation of M-Toluidine-2,4,6-D3 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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